Cas no 2418734-54-8 (1-5-(azidomethyl)-3-iodo-2,4-dimethylphenylmethanamine)

• Product Name: 1-5-(azidomethyl)-3-iodo-2,4-dimethylphenylmethanamine
• CAS No: 2418734-54-8
• MF: C₁₀H₁₃IN₄
• MW: 316.141493558884
• CID: 5680033
• PubChem ID: 165801045
• Update Time: 2025-06-09

1-5-(azidomethyl)-3-iodo-2,4-dimethylphenylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2418734-54-8
• EN300-26630274
• 1-[5-(azidomethyl)-3-iodo-2,4-dimethylphenyl]methanamine
• 1-5-(azidomethyl)-3-iodo-2,4-dimethylphenylmethanamine

• Inchi： 1S/C10H13IN4/c1-6-8(4-12)3-9(5-14-15-13)7(2)10(6)11/h3H,4-5,12H2,1-2H3
• InChI Key： YTCOCUJTVJBMPN-UHFFFAOYSA-N
• SMILES： IC1=C(C)C(CN=[N+]=[N-])=CC(CN)=C1C

Computed Properties

• Exact Mass: 316.01849g/mol
• Monoisotopic Mass: 316.01849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 40.4Ų

Additional information on 1-5-(azidomethyl)-3-iodo-2,4-dimethylphenylmethanamine

Introduction to 1-5-(Azidomethyl)-3-Iodo-2,4-Dimethylphenylmethanamine (CAS No. 2418734-54-8)

1-5-(Azidomethyl)-3-Iodo-2,4-dimethylphenylmethanamine, with the CAS number 2418734-54-8, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound is characterized by its unique structural features, including an azide group, an iodine atom, and multiple methyl groups, which collectively contribute to its diverse reactivity and biological properties.

The synthesis of 1-5-(azidomethyl)-3-iodo-2,4-dimethylphenylmethanamine involves a series of well-defined chemical reactions. Typically, the starting material is a substituted benzene derivative, which undergoes functional group transformations to introduce the azide and iodine functionalities. The azide group is often introduced via a nucleophilic substitution reaction, while the iodination step can be achieved through electrophilic aromatic substitution or other iodination methods. The final step involves the formation of the amine group through reductive amination or other amine synthesis techniques.

In terms of its physical and chemical properties, 1-5-(azidomethyl)-3-iodo-2,4-dimethylphenylmethanamine is a solid at room temperature with a melting point that can vary depending on the specific synthetic route and purity of the compound. It is generally soluble in common organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water. The compound's stability is influenced by factors such as temperature, light exposure, and the presence of moisture or other reactive substances.

The biological activity of 1-5-(azidomethyl)-3-iodo-2,4-dimethylphenylmethanamine has been the subject of several recent studies. One notable area of research is its potential as a precursor for bioconjugation reactions. The azide group in this compound can participate in click chemistry reactions, particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), which is widely used for labeling biomolecules and creating bioconjugates. This property makes it a valuable tool in chemical biology and drug discovery.

Additionally, the presence of the iodine atom in 1-5-(azidomethyl)-3-iodo-2,4-dimethylphenylmethanamine opens up possibilities for radiolabeling applications. Iodinated compounds are often used in nuclear medicine for diagnostic imaging and therapeutic purposes. The ability to introduce radioisotopes into this compound could enhance its utility in medical imaging techniques such as single-photon emission computed tomography (SPECT) and positron emission tomography (PET).

In the context of drug discovery, 1-5-(azidomethyl)-3-iodo-2,4-dimethylphenylmethanamine has shown promise as a lead compound for developing new therapeutic agents. Its structural features allow for easy modification through functional group manipulation, enabling researchers to explore a wide range of derivatives with varying biological activities. Recent studies have investigated its potential as an inhibitor of specific enzymes or receptors involved in various diseases, including cancer and neurodegenerative disorders.

The safety profile of 1-5-(azidomethyl)-3-iodo-2,4-dimethylphenylmethanamine is an important consideration for its practical applications. While azides are generally considered to be potentially explosive under certain conditions, modern synthetic methods have been developed to handle these compounds safely. Additionally, the toxicity and environmental impact of this compound need to be carefully evaluated through comprehensive toxicological and ecotoxicological studies.

In conclusion, 1-5-(azidomethyl)-3-iodo-2,4-dimethylphenylmethanamine (CAS No. 2418734-54-8) is a versatile organic compound with significant potential in various scientific and medical applications. Its unique structural features make it an attractive candidate for bioconjugation reactions, radiolabeling studies, and drug discovery efforts. Ongoing research continues to uncover new aspects of its chemistry and biology, further expanding its utility in these fields.